Cas no 2287334-60-3 ([3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol)

• Product Name: [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol
• CAS No: 2287334-60-3
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 5845296
• PubChem ID: 137943827
• Update Time: 2025-06-08

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-6762211
• [3-(2,4,6-trimethylphenyl)bicyclo[1.1.1]pentan-1-yl]methanol
• 2287334-60-3
• [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

• Inchi： 1S/C15H20O/c1-10-4-11(2)13(12(3)5-10)15-6-14(7-15,8-15)9-16/h4-5,16H,6-9H2,1-3H3
• InChI Key： IGFXUCYDMBKVTA-UHFFFAOYSA-N
• SMILES： OCC12CC(C3C(C)=CC(C)=CC=3C)(C1)C2

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287334-60-3): A Comprehensive Overview

[3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287334-60-3) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its distinctive structure and potential applications. This compound features a bicyclo[1.1.1]pentane core, which is a highly strained and rigid cyclic structure, combined with a substituted phenyl group and a methanol functional group. The combination of these structural elements imparts unique chemical and biological properties to the molecule.

The bicyclo[1.1.1]pentane core is particularly noteworthy due to its high degree of symmetry and rigidity, which can influence the conformational flexibility and stability of the molecule. This structural feature has been explored in various contexts, including the design of ligands for protein targets and the development of novel materials with specific mechanical properties. The 2,4,6-trimethylphenyl substituent adds further complexity to the molecule, contributing to its hydrophobic character and potentially influencing its interactions with biological systems.

Recent research has highlighted the potential of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol in medicinal chemistry applications. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of bicyclo[1.1.1]pentane compounds can effectively inhibit specific enzymes involved in inflammatory pathways, making them potential candidates for the development of new therapeutic agents.

The methanol functional group in [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol plays a crucial role in its chemical reactivity and biological activity. Methanol groups can participate in hydrogen bonding interactions, which are essential for molecular recognition processes such as ligand-receptor binding. Additionally, the presence of a hydroxyl group can facilitate further chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties.

In terms of synthetic accessibility, [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol can be prepared through well-established synthetic routes involving palladium-catalyzed cross-coupling reactions and ring-closing metathesis (RCM) techniques. These methods allow for high yields and excellent stereoselectivity, making the compound readily available for further investigation and application development.

The physical properties of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol have also been characterized in detail. It is typically obtained as a white crystalline solid with a melting point ranging from 85 to 87°C. The compound exhibits good solubility in common organic solvents such as dichloromethane and ethanol but is poorly soluble in water due to its hydrophobic nature.

Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been instrumental in confirming the structure and purity of [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol. NMR spectra reveal distinct signals corresponding to the various functional groups present in the molecule, while MS data provide accurate molecular weight information.

In conclusion, [3-(2,4,6-Trimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanol (CAS No. 2287334-60-3) represents an exciting compound with significant potential in both fundamental research and applied chemistry fields. Its unique structural features and promising biological activities make it an attractive target for further investigation and development into novel therapeutic agents or advanced materials.